Cas no 69081-79-4 (cis-4-methylpiperidine-2-carboxylic acid)

• Product Name: cis-4-methylpiperidine-2-carboxylic acid
• CAS No: 69081-79-4
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD30735861
• CID: 4771344
• PubChem ID: 11008516
• Update Time: 2026-02-26

cis-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-methylpiperidine-2-carboxylic acid
• (2S,4R)-4-Methyl-pipecolinic acid
• (2s,4r)-4-methylpipecolic acid
• SB34500
• 4alpha-Methylpiperidine-2alpha-carboxylic acid
• Rel-(2S,4R)-4-methylpiperidine-2-carboxylic acid
• cis-4-Methyl-pipecolinic acid
• cis-4-methylpiperidine-2-carboxylic acid

• MDL： MFCD30735861
• Inchi： 1S/C7H13NO2/c1-5-2-3-8-6(4-5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m1/s1
• InChI Key： UQHCHLWYGMSPJC-RITPCOANSA-N
• SMILES： OC([C@@H]1C[C@H](C)CCN1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cis-4-methylpiperidine-2-carboxylic acid

Exploring (2S,4R)-4-Methyl-pipecolinic Acid (CAS No. 69081-79-4): A Versatile Chiral Building Block in Modern Chemistry

(2S,4R)-4-Methyl-pipecolinic acid (CAS No. 69081-79-4) is a chiral non-proteinogenic amino acid that has gained significant attention in pharmaceutical research and asymmetric synthesis. This piperidine derivative serves as a valuable chiral building block for drug development, particularly in the creation of bioactive molecules with specific stereochemical requirements. The compound's unique stereochemistry at C2 and C4 positions makes it particularly useful for constructing complex molecular architectures with precise three-dimensional orientations.

The growing interest in enantiomerically pure compounds has positioned 4-methyl-pipecolinic acid derivatives as crucial intermediates in medicinal chemistry. Researchers are particularly interested in how this compound's constrained cyclic structure influences biological activity and metabolic stability. Current trends in drug discovery emphasize the importance of such rigid amino acid analogs for developing more selective and stable therapeutic agents, especially in neurological and metabolic disorder treatments.

From a synthetic chemistry perspective, (2S,4R)-4-Methyl-pipecolinic acid offers multiple advantages. Its piperidine core serves as an excellent scaffold for constructing various heterocyclic systems. The compound's methyl group at the 4-position introduces steric effects that can be exploited for diastereoselective transformations. Many synthetic chemists are investigating efficient routes to produce this optically active amino acid and its derivatives, with recent focus on biocatalytic methods and asymmetric hydrogenation techniques.

The pharmaceutical applications of 69081-79-4 are particularly noteworthy. This compound has been utilized as a key intermediate in the synthesis of various drug candidates, especially those targeting G-protein coupled receptors (GPCRs). The methyl-pipecolinic acid moiety frequently appears in molecules designed for central nervous system disorders, reflecting the bioisosteric relationship between piperidine derivatives and natural neurotransmitters. Recent publications highlight its use in developing novel dopamine receptor modulators and serotonin reuptake inhibitors.

In the context of current research trends, (2S,4R)-4-Methyl-pipecolinic acid aligns with several important directions in medicinal chemistry. The compound's potential in proteolysis targeting chimera (PROTAC) design is being explored, where its rigid structure could help optimize linker geometry. Additionally, its application in peptide mimetics development addresses the growing need for more stable peptide-based therapeutics. These applications respond to frequent search queries about "chiral auxiliaries in drug design" and "improving peptide drug stability."

The commercial availability and synthetic accessibility of CAS 69081-79-4 have made it a popular choice among research laboratories. Suppliers typically offer this compound with high enantiomeric excess, meeting the stringent requirements of pharmaceutical development. The market for such chiral synthons has been growing steadily, driven by increased demand for enantiopure pharmaceuticals and the expansion of contract research organizations specializing in asymmetric synthesis.

Analytical characterization of (2S,4R)-4-Methyl-pipecolinic acid typically involves advanced techniques such as chiral HPLC for purity assessment and X-ray crystallography for absolute configuration confirmation. These quality control measures ensure the compound meets the standards required for pharmaceutical applications. Researchers frequently search for "chiral purity analysis methods" and "stereochemical confirmation techniques," making this analytical aspect particularly relevant to include in discussions about this compound.

Looking toward future applications, 4-methyl-pipecolinic acid derivatives show promise in emerging areas such as targeted protein degradation and molecular glues. The compound's ability to introduce both rigidity and specific stereochemistry makes it valuable for these cutting-edge therapeutic approaches. This aligns with growing scientific interest in "next-generation drug modalities" and "beyond rule-of-five molecules," common search terms in contemporary medicinal chemistry literature.

In summary, (2S,4R)-4-Methyl-pipecolinic acid (CAS No. 69081-79-4) represents an important tool in modern chemical research and drug discovery. Its unique stereochemical features and structural versatility continue to make it valuable across multiple applications, from traditional small molecule drugs to innovative therapeutic modalities. As the pharmaceutical industry places greater emphasis on stereochemical purity and molecular complexity, compounds like this chiral piperidine derivative will likely see increased utilization in both academic and industrial settings.